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Compound of Interest

Compound Name: 2-Amino-N-isopropylacetamide

Cat. No.: B117494

An in-depth review of publicly accessible scientific literature and patent databases reveals a
significant lack of detailed information regarding the discovery, history, and specific applications
of 2-Amino-N-isopropylacetamide. This compound, also known by its synonyms n-
isopropylglycinamide and 2-amino-N-(methylethyl)acetamide, appears primarily as a
commercially available chemical intermediate. While the broader class of amino acid amides
has relevance in medicinal chemistry, specific research detailing the synthesis,
pharmacological properties, and mechanism of action of this particular molecule is not readily
available.

Chemical and Physical Properties

A summary of the basic chemical and physical data for 2-Amino-N-isopropylacetamide is
presented in Table 1. This information is primarily sourced from chemical supplier catalogs and
public chemical databases.
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Property Value Source
CAS Number 67863-05-2 [1]
Molecular Formula CsH12N20 [1]
Molecular Weight 116.16 g/mol [1]

n-isopropylglycinamide; 2-
amino-N-

Alternate Names . [1]
(methylethyl)acetamide; N-

propan-2-ylglycinamide

Purity (typical) >95% [1]

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis of 2-Amino-N-
isopropylacetamide are absent from the surveyed literature. General methods for the
synthesis of amides from carboxylic acids and amines are well-established in organic
chemistry. A plausible synthetic route for 2-Amino-N-isopropylacetamide would involve the
coupling of a protected glycine derivative (to prevent self-reaction of the amino group) with
isopropylamine, followed by deprotection.

A generalized workflow for such a synthesis is depicted below. It is important to note that this is
a theoretical pathway and has not been specifically documented for this compound in the
available literature.

Step 1: Protection Step 2: Amide Coupling Step 3: Deprotection
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Figure 1. A plausible, though undocumented, synthetic workflow for 2-Amino-N-
isopropylacetamide.

Potential Applications and Biological Activity

The searches for the biological activity and applications of 2-Amino-N-isopropylacetamide
did not yield any specific results. The broader class of amino acid amides and their derivatives
are known to possess a wide range of biological activities and are utilized as building blocks in
drug discovery.[2][3][4] For instance, the amide bond is a fundamental component of peptides
and proteins, and synthetic amino acid amides are often explored for their potential as enzyme
inhibitors, antimicrobial agents, and other therapeutic applications.[5]

However, without specific studies on 2-Amino-N-isopropylacetamide, any discussion of its
biological activity remains speculative and would be based on analogies to other structurally
related small molecules. The presence of a primary amine and an amide group suggests
potential for hydrogen bonding and interactions with biological targets.

Use as a Chemical Building Block

The most prominent role of 2-Amino-N-isopropylacetamide, based on its commercial
availability, is likely as a chemical building block in the synthesis of more complex molecules.
Its bifunctional nature (a primary amine and an amide) allows for further chemical modifications
at either end of the molecule. This could be valuable in the construction of larger scaffolds for
various applications, including agrochemicals, materials science, and pharmaceuticals.

A logical workflow illustrating its potential use as a building block is presented below.
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2-Amino-N-isopropylacetamide
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Figure 2. Logical relationship of 2-Amino-N-isopropylacetamide as a chemical intermediate.

Conclusion

In conclusion, 2-Amino-N-isopropylacetamide is a chemical compound for which there is a
notable absence of in-depth scientific literature regarding its discovery, history, and biological
function. Its primary role appears to be that of a commercially available intermediate for
chemical synthesis. While the broader family of amino acid amides is of significant interest in
medicinal chemistry, dedicated research to elucidate the specific properties and potential
applications of 2-Amino-N-isopropylacetamide is not publicly documented. Further research
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would be required to determine if this molecule possesses any unique biological activities or if
its utility is confined to its role as a synthetic building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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